BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Safe
Handling of 9-(Bromomethyl)anthracene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 9-(Bromomethyl)anthracene

Cat. No.: B1265701

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 9-
(Bromomethyl)anthracene, a reactive aromatic hydrocarbon widely used in organic synthesis.
Due to its hazardous properties, strict adherence to safety protocols is essential to mitigate
risks in a laboratory setting. This document outlines the known hazards, recommended
personal protective equipment, detailed experimental procedures for safe handling, and
emergency response protocols.

Hazard Identification and Classification

9-(Bromomethyl)anthracene is classified as a hazardous substance with multiple risk factors.
It is crucial to understand these hazards before handling the compound.

GHS Hazard Statements:

H302: Harmful if swallowed.[1][2][3]

H314: Causes severe skin burns and eye damage.[4]

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]
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e H410: Very toxic to aquatic life with long-lasting effects.[1][3]

e H290: May be corrosive to metals.[4]

Signal Word: Danger[4][6]

Pictograms:

Corrosion[4]

Exclamation Mark

Health Hazard

Environment

Physical and Chemical Properties

A summary of the key physical and chemical properties of 9-(Bromomethyl)anthracene is
provided in the table below.
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Property Value Reference

CAS Number 2417-77-8 [1][7]

Molecular Formula CisH11Br [11[7]

Molecular Weight 271.15 g/mol [1]
White to yellow

Appearance , [81[°]
solid/powder/crystal

Melting Point 142-146 °C [8][10]

Boiling Point 411.7 °C at 760 mmHg [8][10]

Flash Point 209 °C [8]
Soluble in organic solvents like

B dichloromethane and

Solubility o o [7]
chloroform; limited solubility in
water.

Density 1.448 g/cm3 [8]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 9-
(Bromomethyl)anthracene to prevent exposure.
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PPE Category

Item

Specifications Reference

Eye and Face

Protection

Safety Goggles or
Face Shield

Must meet EN 166

(EU) or NIOSH (US)

standards. A face

shield is [1][11]
recommended when

there is a risk of

splashing.

Hand Protection

Chemical-Resistant

Gloves

Nitrile or neoprene
gloves are
recommended.
[1][11]
Gloves must be
inspected for tears or

punctures before use.

Body Protection

Laboratory Coat

A flame-resistant lab
coat should be worn [11]

and fully buttoned.

Respiratory Protection

Fume Hood or

Respirator

All' handling should be
conducted in a
certified chemical
fume hood. If a fume
hood is not available,
a full-face respirator
with an appropriate [1][11]
cartridge for organic
vapors should be
used, especially if
exposure limits are
exceeded or irritation

is experienced.

Experimental Protocols

The following protocols provide detailed methodologies for the safe handling, storage, and

disposal of 9-(Bromomethyl)anthracene.
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Weighing and Handling Protocol

Objective: To safely weigh and transfer solid 9-(Bromomethyl)anthracene.

Materials:

9-(Bromomethyl)anthracene

Analytical balance

Weighing paper or boat

Spatula (non-sparking)

Appropriate glassware

Solvent for dissolution (e.g., anhydrous Tetrahydrofuran)

Procedure:

» Preparation: Don all required PPE as specified in Section 3. Ensure a safety shower and
eyewash station are readily accessible.

e Location: Perform all manipulations within a certified chemical fume hood.

e Dispensing: Use a non-sparking spatula to carefully transfer the desired amount of 9-
(Bromomethyl)anthracene from the storage container to a pre-tared weighing paper or
boat on the analytical balance. Avoid creating dust.

o Transfer: Carefully transfer the weighed solid into the designated glassware.

» Dissolution (if applicable): If dissolving the solid, add the appropriate solvent to the
glassware within the fume hood.

o Cleanup: Decontaminate the spatula and any other reusable equipment with an appropriate
solvent. Dispose of contaminated weighing paper and any other disposable items in a
designated hazardous waste container.
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» Hygiene: After handling, wash hands and any exposed skin thoroughly with soap and water.
Do not eat, drink, or smoke in the laboratory.[11]

Storage Protocol

Objective: To ensure the safe storage of 9-(Bromomethyl)anthracene to maintain its stability
and prevent accidental exposure.

Procedure:
» Container: Keep the compound in its original, tightly closed container.[1][11]

e Location: Store in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents.[1][11] An inert atmosphere at 2-8°C is recommended for
long-term storage.[6]

e Labeling: Ensure the container is clearly labeled with the chemical name and appropriate
hazard warnings.[11]

Spill Cleanup Protocol

Objective: To safely clean up a spill of 9-(Bromomethyl)anthracene.
Materials:

o Spill kit containing absorbent material (e.g., vermiculite, sand, or commercial absorbent
pads)

e Heavy-duty plastic bags or a sealable container
e Broom and dustpan (for solid spills)

e 5-10% solution of sodium thiosulfate (for potential neutralization of bromine-containing
compounds)

e Soap and water

Procedure:
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» Immediate Actions: Evacuate the immediate area and alert others. Ensure adequate
ventilation. Do not attempt to clean up a large spill or a spill outside of a fume hood without
appropriate respiratory protection and training.

o PPE: Don appropriate PPE, including respiratory protection.

o Containment: For liquid spills, cover with an absorbent material to suppress vapors. For solid
spills, carefully sweep to avoid generating dust.[1]

o Neutralization (for bromine-related spills): For spills of brominated compounds, it is good
practice to neutralize the area. Carefully apply a 5-10% solution of sodium thiosulfate to the
spill area and allow it to react.[1]

o Collection: Sweep up the absorbed or neutralized material and place it into a heavy-duty
plastic bag or a sealable container.[1]

o Decontamination: Wash the affected area thoroughly with soap and water.[1]

» Disposal: Dispose of the sealed container of spilled material as hazardous waste according
to institutional and local regulations.

Disposal Protocol

Objective: To dispose of 9-(Bromomethyl)anthracene waste in a safe and environmentally
responsible manner.

Procedure:
» Waste Classification: This compound is classified as hazardous waste.

o Waste Collection: Collect waste in a designated, properly labeled, and sealed container. Do
not mix with other waste streams unless compatibility is confirmed.

o Disposal Method: The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[7] Do not dispose of
down the drain or in regular trash.[1]
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» Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and can then be
offered for recycling or reconditioning. Alternatively, puncture the packaging to make it
unusable and dispose of it in a sanitary landfill.[7]

First Aid Measures

In case of exposure, follow these first aid procedures immediately and seek medical attention.

Exposure Route First Aid Procedure Reference

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give
Inhalation artificial respiration. Do not use  [1]

mouth-to-mouth resuscitation if

the victim ingested or inhaled

the chemical.

Take off contaminated clothing
) immediately. Wash off with
Skin Contact [1]
soap and plenty of water for at

least 15 minutes.

Rinse with pure water for at
least 15 minutes. Remove

Eye Contact _ [1][11]
contact lenses if present and

easy to do.

Rinse mouth with water. Do
NOT induce vomiting. Never
) give anything by mouth to an
Ingestion ) [1]
unconscious person. Call a
doctor or Poison Control

Center immediately.

Toxicological Information

Limited quantitative toxicological data is available for 9-(Bromomethyl)anthracene. The
following table summarizes the known information.
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Test Route Species Value Reference

LDLo (Lowest

published lethal Intravenous Mouse 2700 ug/kg [10]
dose)

TDLo (Lowest 1350 ug/kg

published toxic Intravenous Mouse (Tumorigenic [10]
dose) effects)

Mutation data has also been reported for this compound.[8]

Visual Guides
Safe Handling Workflow

Preparation
(Don PPE, Check Emergency Equipment)

:

Handling in Fume Hood
(Weighing, Transfer, Reaction)

If not all material is used

Secure Storage Decontamination & Cleanup
(Cool, Dry, Ventilated, Labeled) (Clean workspace, equipment)

:

Waste Disposal
(Segregate, Label, Store Securely)

End of Process
(Remove PPE, Wash Hands)
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 9-(Bromomethyl)anthracene.

Emergency Spill Response
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Alert Others & Evacuate Area

'

Don Appropriate PPE
(incl. Respiratory Protection)

'

Contain the Spill
(Use absorbent material)

'

Neutralize (Optional)
(Apply sodium thiosulfate solution)

'

Collect Waste
(Into a sealed container)

'

Decontaminate Area
(Wash with soap and water)

'

Dispose of Waste
(As hazardous material)

Report Incident

Click to download full resolution via product page

Caption: Emergency response plan for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromomethyl-anthracene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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